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Compound of Interest

Compound Name: 4-Bromobenzofuran

Cat. No.: B139882

An In-depth Technical Guide to 4-Bromobenzofuran for Researchers and Drug Development
Professionals

Introduction

4-Bromobenzofuran is a heterocyclic compound featuring a bromine atom attached to the
benzofuran core.[1] This molecule serves as a valuable intermediate in organic synthesis,
particularly in the development of pharmaceutical compounds.[1][2] Its activated bromine atom
at the 4-position makes it a versatile building block for introducing the benzofuran moiety into
more complex molecular architectures, which have shown potential anti-inflammatory,
antibacterial, and antifungal activities.[1] This guide provides a comprehensive overview of its
chemical structure, properties, key reactions, and safety information.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4-
bromo-1-benzofuran.[3][4] The structure consists of a furan ring fused to a benzene ring, with a
bromine atom substituted at the C4 position of the benzene ring.

Caption: Chemical structure of 4-bromo-1-benzofuran.

Physicochemical Properties
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4-Bromobenzofuran is typically encountered as a liquid or a light yellow oil.[2][3] Its key

properties are summarized in the table below.

Property Value Reference(s)

IUPAC Name 4-bromo-1-benzofuran [3114]

CAS Number 128868-60-0 [1][3][4]

Molecular Formula CsHsBroO [1112]14]

Molecular Weight 197.03 g/mol [11[3114]

Appearance Liquid / Light Yellow Oil [2][3]

Boiling Point 233.8 £ 13.0 °C (Predicted) [2][5][6]

Density 1.608 + 0.06 g/cm3 (Predicted) [2][5][6]
Soluble in ethanol,

Solubility dichloromethane; Insoluble in [7]

water

Storage Temperature

2-8 °C, Sealed in dry

[3]

conditions

SMILES C1=CC2=C(C=CO2)C(=C1)Br  [1][4]
YFKGZOJEQUDHAD-

InChIKey [31[4]

UHFFFAOYSA-N

Experimental Protocols

4-Bromobenzofuran is a key substrate in cross-coupling reactions for the synthesis of more

complex molecules. A prominent example is the Buchwald-Hartwig amination, used to form a

carbon-nitrogen bond.

Buchwald-Hartwig Amination of 4-Bromobenzofuran

This protocol describes a palladium-catalyzed cross-coupling reaction between 4-

bromobenzofuran and a desired amine.[8]
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Methodology:

e Preparation: An oven-dried Schlenk tube is charged with 4-bromobenzofuran (1.0
equivalent), the desired amine (1.2 equivalents), a palladium catalyst such as Pdz(dba)s
(0.02 equivalents), a phosphine ligand like XPhos (0.04 equivalents), and a base, typically
sodium tert-butoxide.[8]

 Inert Atmosphere: The tube is evacuated and backfilled with an inert gas, such as argon or
nitrogen, three times to ensure an oxygen-free environment.[8]

e Solvent Addition: Anhydrous toluene is added as the solvent.[8]

e Reaction: The reaction mixture is heated to a temperature between 80-110 °C for 12-24
hours.[8]

» Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography
(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[8]

e Workup: Upon completion, the reaction is cooled to room temperature, diluted with ethyl
acetate, and filtered through a pad of Celite to remove the catalyst and other solids.[8] The
filtrate is then concentrated and purified, typically by column chromatography, to yield the 4-
aminobenzofuran product.
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Caption: Experimental workflow for the Buchwald-Hartwig amination of 4-bromobenzofuran.

Safety Information

4-Bromobenzofuran is classified as harmful if swallowed (H302).[2][3][9] It may also cause
skin, eye, and respiratory irritation, and is suspected of causing cancer.[9] Appropriate personal
protective equipment (PPE), such as gloves and safety glasses, should be worn when handling
this chemical.[7] All work should be conducted in a well-ventilated area or a fume hood.[9] For
detailed safety protocols, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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